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Compound of Interest

Compound Name: LCC03

Cat. No.: B1193115 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling LCC03, a caustic liquid circulation

cleaner. Adherence to these procedures is vital for ensuring personal safety and proper

disposal.

Chemical and Physical Properties of LCC03
LCC03 is a corrosive cleaning agent. The following table summarizes its key properties based

on available safety data sheets.

Property Value Citation

pH 13.3 - 13.6 [1]

Appearance Colorless, Clear Liquid [2]

Odor Strong [2]

Boiling Point 212°F (100°C) [2]

Freezing Point 27°F (-2.8°C) [2]

Solubility in Water Complete [2]

Chemical Stability Stable under normal conditions [1]

Hazard Identification and Composition
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LCC03 is classified as a hazardous substance. It can cause severe skin burns and serious eye

damage[1]. The hazardous components are detailed below.

Chemical Entity CAS No. Proportion Citation

Sodium hypochlorite 7681-52-9 1-5 % [3]

Potassium hydroxide 1310-58-3 <1 % [3]

Disodiumtrioxosilicate

pentahydrate
10213-79-3 <1 % [3]

Ingredients

determined to be Non-

Hazardous

Balance [3]

Personal Protective Equipment (PPE) for Handling
LCC03
The use of appropriate personal protective equipment is mandatory to minimize exposure and

prevent chemical burns.
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PPE Category Item Specification Citation

Eye and Face

Protection

Safety glasses with

side shields or

goggles, Face shield

Must be worn to

protect against

splashes.

[1][4]

Hand Protection
Chemical-resistant

gloves

Neoprene, butyl

rubber, or nitrile

gloves are suitable.

Do not use latex

gloves as they do not

offer adequate

chemical protection.

[1][4][5]

Body Protection

Chemical-resistant

apron or coveralls,

Lab coat

To protect skin and

personal clothing from

splashes.

[1][5]

Respiratory Protection

Air-purifying respirator

with appropriate

cartridges

Required if there is a

risk of inhaling mists

or vapors, or if

ventilation is

inadequate.

[1][6]

Foot Protection

Chemical-resistant,

steel-toe boots or

shoes

To protect against

spills and falling

objects.

[6]

Standard Operating Procedure for LCC03
The following workflow outlines the necessary steps for the safe handling of LCC03 from

preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Emergency Response

Start: Review SDS for LCC03

Don Appropriate PPE

1. Assess Hazards

Ensure Adequate Ventilation

2. Prepare Workspace

Measure Required Amount of LCC03

Perform Cleaning Application

3. Use Chemical

Rinse Equipment Thoroughly

Dispose of Waste LCC03 per Regulations

4. Neutralize/Dilute

Decontaminate Work Area

5. Final Cleanup

Remove PPE

6. Post-Handling

Spill Occurs

First Aid Required

If contact occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of LCC03, from preparation to disposal.
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Experimental Protocol: Cleaning of Laboratory
Glassware with LCC03
This protocol details the steps for using LCC03 to clean contaminated laboratory glassware.

Objective: To safely and effectively remove biological or chemical residues from borosilicate

glassware.

Materials:

Contaminated glassware

LCC03 solution

Deionized water

Appropriate waste containers

Personal Protective Equipment (as specified in the table above)

Procedure:

Preparation:

Read the Safety Data Sheet (SDS) for LCC03 before starting.

Ensure a safety shower and eyewash station are readily accessible[3].

Don all required PPE: chemical-resistant gloves, safety goggles, face shield, and a lab

coat or apron.

Work in a well-ventilated area or a chemical fume hood.

Pre-Cleaning:

Manually remove any gross contamination from the glassware by scraping or rinsing with

a suitable solvent.
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Application of LCC03:

Carefully pour the required amount of LCC03 into a designated cleaning basin or directly

into the glassware. Avoid splashing.

Allow the glassware to soak in the LCC03 solution for the manufacturer-recommended

contact time.

Rinsing:

Carefully remove the glassware from the LCC03 solution.

Rinse the glassware thoroughly with tap water, followed by a final rinse with deionized

water.

Waste Disposal:

The used LCC03 solution and initial rinsate are considered hazardous waste.

Dispose of the waste in accordance with local, regional, national, and international

regulations[3]. Do not pour down the drain unless approved by your institution's

environmental health and safety department[7].

Collect the waste in a clearly labeled, compatible container.

Post-Cleaning:

Decontaminate the work surface with a suitable cleaning agent.

Properly remove and dispose of single-use PPE.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Spill Response:

Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection if vapors are present.

Contain the spill using absorbent materials like sand or earth.

Collect the absorbed material and place it in a suitable container for disposal.

Wash the spill area with water.

First Aid:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor[3].

If on Skin (or hair): Remove all contaminated clothing immediately. Rinse skin with

water/shower. Immediately call a poison center or doctor[3].

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
LCC03]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193115#personal-protective-equipment-for-
handling-lcc03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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